3-Isopropoxyazetidine-3-carboxylic acid hydrochloride
Overview
Description
3-Isopropoxyazetidine-3-carboxylic acid hydrochloride, also known as IPAC, is a chemical compound. It has a CAS Number of 1523606-43-0 and a molecular weight of 195.65 .
Molecular Structure Analysis
The molecular formula of 3-Isopropoxyazetidine-3-carboxylic acid hydrochloride is C7H14ClNO3. The InChI key is KQMYUZKQDAQHMH-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The physical form of 3-Isopropoxyazetidine-3-carboxylic acid hydrochloride is solid . It is shipped at room temperature .Scientific Research Applications
Organic Synthesis
3-Isopropoxyazetidine-3-carboxylic acid HCl is a valuable building block in organic synthesis due to its four-membered azetidine ring, which is characterized by considerable ring strain. This strain drives unique reactivity patterns that can be exploited for the synthesis of complex molecules. The compound’s reactivity is particularly useful in [2+2] cycloaddition reactions, a method that allows for the construction of novel heterocyclic structures .
Medicinal Chemistry
In medicinal chemistry, the azetidine ring found in 3-Isopropoxyazetidine-3-carboxylic acid HCl serves as a core structure in the development of new pharmaceuticals. Its stability compared to related aziridines makes it an attractive motif for drug discovery, where it can be used to create compounds with potential therapeutic applications .
Polymerization
The unique reactivity of azetidines, including 3-Isopropoxyazetidine-3-carboxylic acid HCl, has been utilized in polymer synthesis. The ring strain in azetidines can facilitate polymerization reactions, leading to the development of novel polymeric materials with specific mechanical and chemical properties .
Chiral Template Synthesis
Azetidines are known to act as chiral templates in synthetic chemistry. The use of 3-Isopropoxyazetidine-3-carboxylic acid HCl can lead to the synthesis of chiral molecules, which are crucial in the production of enantiomerically pure pharmaceuticals and other biologically active compounds .
Nanotechnology
Carboxylic acids, including those with azetidine rings, have found applications in nanotechnology. They can assist in the surface modification of carbon nanotubes, which are used in the production of polymer nanomaterials. This modification can enhance the interaction between nanotubes and polymers, improving the properties of the resulting nanocomposites .
Bioactive Molecule Synthesis
Azetidines are present in several bioactive molecules and natural products. The incorporation of 3-Isopropoxyazetidine-3-carboxylic acid HCl into synthetic routes can lead to the discovery of new bioactive compounds with potential applications in healthcare and agriculture .
C(sp3)–H Functionalization
The reactivity of azetidines, driven by ring strain, makes them suitable for C(sp3)–H functionalization. This process is a powerful tool in organic chemistry, allowing for the direct modification of carbon-hydrogen bonds in complex molecules, which can lead to the creation of new chemical entities with diverse functionalities .
Safety and Hazards
The safety information for 3-Isopropoxyazetidine-3-carboxylic acid hydrochloride includes a GHS07 pictogram and a warning signal word . The hazard statements include precautionary statements P261 and P280 . It is recommended to avoid breathing mist, gas, or vapours, and to avoid contact with skin and eyes .
properties
IUPAC Name |
3-propan-2-yloxyazetidine-3-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO3.ClH/c1-5(2)11-7(6(9)10)3-8-4-7;/h5,8H,3-4H2,1-2H3,(H,9,10);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQMYUZKQDAQHMH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1(CNC1)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Isopropoxyazetidine-3-carboxylic acid hydrochloride | |
CAS RN |
1523606-43-0 |
Source
|
| Record name | 3-Azetidinecarboxylic acid, 3-(1-methylethoxy)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1523606-43-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(3-Methoxypropoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane](/img/structure/B1407043.png)
![2-[2-(3,3,3-Trifluoropropyl)-1,3-thiazol-4-yl]acetic acid](/img/structure/B1407046.png)
![[2-Methyl-4-(propan-2-yloxy)phenyl]methanamine](/img/structure/B1407051.png)
![1-[4-(2-Fluoroethoxy)phenyl]-N-methylmethanamine](/img/structure/B1407052.png)
![3-[(3-Bromo-5-fluorophenyl)methyl]-1,3-oxazolidin-2-one](/img/structure/B1407055.png)
